Cas no 1521750-59-3 (1-(4-Chloro-3-methylphenyl)propan-2-one)

• Product Name: 1-(4-Chloro-3-methylphenyl)propan-2-one
• CAS No: 1521750-59-3
• MF: C₁₀H₁₁ClO
• MW: 182.646742105484
• CID: 5002640
• PubChem ID: 69365028
• Update Time: 2025-06-08

1-(4-Chloro-3-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-methylphenyl)propan-2-one
• 1-(4-Chloro-3-methylphenyl)propan-2-one

• Inchi： 1S/C10H11ClO/c1-7-5-9(6-8(2)12)3-4-10(7)11/h3-5H,6H2,1-2H3
• InChI Key： IBWJYLYAQFGFSF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(4-Chloro-3-methylphenyl)propan-2-one

Introduction to 1-(4-Chloro-3-methylphenyl)propan-2-one (CAS No. 1521750-59-3)

1-(4-Chloro-3-methylphenyl)propan-2-one, also known by its CAS number 1521750-59-3, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a propanone group attached to a substituted phenyl ring. The phenyl ring is further substituted with a chlorine atom at the para position and a methyl group at the meta position, giving the molecule its distinctive properties.

The synthesis of 1-(4-Chloro-3-methylphenyl)propan-2-one involves a series of carefully controlled reactions, often utilizing Friedel-Crafts acylation or other electrophilic aromatic substitution methods. These methods allow for precise control over the substitution pattern on the aromatic ring, ensuring the desired product is obtained with high purity. Recent advancements in catalytic systems have further optimized the synthesis process, making it more efficient and environmentally friendly.

One of the most notable applications of this compound is in the field of drug discovery. Researchers have explored its potential as a lead compound in the development of new pharmaceutical agents. For instance, studies have shown that 1-(4-Chloro-3-methylphenyl)propan-2-one exhibits promising activity against certain enzymes and receptors, making it a valuable tool in understanding disease mechanisms and designing therapeutic interventions.

In addition to its pharmacological applications, this compound has also found use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as in the development of new semiconducting materials. Recent research has focused on incorporating this compound into organic field-effect transistors (OFETs), where it has demonstrated remarkable charge transport properties.

The physical properties of 1-(4-Chloro-3-methylphenyl)propan-2-one are well-documented. It has a melting point of approximately 68°C and a boiling point around 280°C under standard conditions. The compound is soluble in common organic solvents such as dichloromethane and ethyl acetate, but exhibits limited solubility in water. These properties make it suitable for various synthetic and analytical techniques commonly employed in organic chemistry.

From an environmental perspective, understanding the fate and behavior of 1-(4-Chloro-3-methylphenyl)propan-2-one in natural systems is crucial. Recent studies have investigated its biodegradation pathways and toxicity profiles, providing insights into its potential impact on ecosystems. These findings are essential for ensuring the safe handling and disposal of this compound in industrial settings.

In conclusion, 1-(4-Chloro-3-methylphenyl)propan-2-one, with its CAS number 1521750-59-3, stands as a versatile and intriguing compound with applications spanning multiple disciplines. Its structural features, synthetic accessibility, and functional properties continue to make it a subject of intense research interest. As scientific advancements unfold, this compound is poised to play an even more significant role in both academic and industrial contexts.